Cas no 90530-31-7 (2-Propenoic acid, octylester, branched)

• Product Name: 2-Propenoic acid, octylester, branched
• CAS No: 90530-31-7
• MW: 0
• CID: 810800
• PubChem ID: 87558332
• Update Time: 2025-10-15

2-Propenoic acid, octylester, branched Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, octylester, branched
• Octyl Acrylate (mixture of branched chain isomers)(stabilized with MEHQ)
• 2-ETHYLHEXYL ACRYLATE
• 2-ETHYLHEXYL 2-PROPENOATE
• ACRYLIC ACID 2-ETHYLHEXYL ESTER
• ACRYLIC ACID 2-ETHYLHEXYL ESTER MONOMER
• ACRYLIC ACID OCTYL ESTER
• ACRYLIC ACID OCTYL ESTER MONOMER
• OCTYL ACRYLATE
• OCTYL ACRYLATE MONOMER
• Acrylic Acid Octyl Ester (mixture of branched chain isomers) (stabilized with MEHQ)

Computed Properties

• Exact Mass: 184.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.885 g/mL at 25 °C(lit.)
• Melting Point: -90 °C
• Boiling Point: 215-219 °C(lit.)
• Flash Point: 175 °F
• Refractive Index: n20/D 1.436(lit.)
• PSA: 26.30000
• LogP: 2.93200
• Solubility: Not determined
• Vapor Pressure: 0.15 mm Hg ( 20 °C)

2-Propenoic acid, octylester, branched Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• WGK Germany：1
• Hazard Category Code： 37/38-43
• Safety Instruction： S36/37-S46
• FLUKA BRAND F CODES：10-23
• RTECS：AT0855000
• Hazardous Material Identification：
• Risk Phrases：R37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Propenoic acid, octylester, branched

2-Propenoic acid, octylester, branched (CAS No. 90530-31-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

The compound 2-Propenoic acid, octylester, branched, identified by its Chemical Abstracts Service (CAS) number 90530-31-7, represents a significant molecule in the realm of specialty chemicals and pharmaceutical intermediates. This branched ester of acrylic acid with an octyl substituent has garnered attention due to its versatile applications in various industrial and scientific domains. Its unique structural configuration, featuring a branched alkyl group, contributes to its distinct chemical properties that make it valuable in formulating advanced materials and bioactive compounds.

In recent years, the exploration of novel chemical entities has been instrumental in advancing therapeutic strategies across multiple medical disciplines. The branched structure of 2-Propenoic acid, octylester, branched enhances its solubility profile and interaction capabilities with biological systems, making it a promising candidate for drug delivery systems and prodrug development. Research has demonstrated its potential in modulating cellular processes through selective interactions with biomolecules, thereby opening avenues for innovative pharmaceutical applications.

The octyl ester moiety in this compound imparts favorable physicochemical properties such as enhanced lipophilicity and stability under various environmental conditions. These attributes are particularly advantageous in the formulation of topical medications and dermal care products, where controlled release and prolonged efficacy are critical. Studies have highlighted its role in enhancing the permeability of drug molecules across biological membranes, thereby improving therapeutic outcomes.

Recent advancements in polymer chemistry have leveraged the properties of 2-Propenoic acid, octylester, branched to develop novel biodegradable polymers with applications in tissue engineering and wound healing. The compound’s ability to undergo controlled degradation while maintaining structural integrity makes it an ideal candidate for constructing scaffolds that support cell growth and tissue regeneration. Furthermore, its incorporation into hydrogels has shown promise in creating sustained-release matrices for localized drug delivery.

Industrial applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty coatings. Its reactivity and stability under diverse conditions make it suitable for synthesizing high-performance resins and adhesives that exhibit improved durability and resistance to environmental stressors. The branched octyl ester structure contributes to enhanced film-forming properties, making it valuable in protective coatings for industrial equipment and automotive components.

The synthesis of 2-Propenoic acid, octylester, branched involves well-established organic chemistry protocols, including esterification reactions under controlled conditions. Recent methodologies have focused on optimizing yield and purity through catalytic processes that minimize byproduct formation. Advances in green chemistry principles have also prompted research into solvent-free or aqueous-based synthesis routes, aligning with global sustainability initiatives.

In the context of regulatory compliance and quality assurance, the compound’s documentation adheres to stringent international standards set by organizations such as the International Council for Harmonisation (ICH) and the American Society for Testing and Materials (ASTM). Manufacturers must ensure that all production batches meet predefined specifications regarding purity, identity, and performance characteristics to guarantee consistency across different applications.

Future research directions for 2-Propenoic acid, octylester, branched are likely to focus on expanding its utility in nanomedicine and targeted drug therapies. The compound’s compatibility with nanocarrier systems suggests potential applications in delivering therapeutic agents to specific pathological sites with minimal systemic side effects. Additionally, exploring its role as a chiral auxiliary or ligand in asymmetric synthesis could unlock new synthetic pathways for complex molecules.

The economic viability of producing 2-Propenoic acid, octylester, branched on an industrial scale remains a key consideration for manufacturers. By optimizing production processes and exploring cost-effective raw material sourcing strategies, producers can enhance market competitiveness while maintaining high-quality standards. Collaborative efforts between academia and industry are essential to drive innovation and ensure that advancements translate into tangible benefits for end-users.

In summary,2-Propenoic acid, octylester, branched (CAS No. 90530-31-7) stands as a multifaceted compound with broad applications spanning pharmaceuticals، polymers، coatings，and agrochemicals. Its unique structural features，including the branched alkyl group و octyl ester moiety, contribute to its versatility و make it a valuable asset در modern chemical و pharmaceutical research و development. As scientific understanding evolves، further exploration of this compound’s potential is expected to yield groundbreaking advancements across multiple scientific و industrial domains.